Cas no 105701-07-3 (Benzamide, N-phenyl-N-(4-phenyl-2-thioxo-3(2H)-thiazolyl)-)

• Product Name: Benzamide, N-phenyl-N-(4-phenyl-2-thioxo-3(2H)-thiazolyl)-
• CAS No: 105701-07-3
• MF: C₂₂H₁₆N₂OS₂
• MW: 388.505242347717
• CID: 1160143
• PubChem ID: 4529731
• Update Time: 2025-05-19

Benzamide, N-phenyl-N-(4-phenyl-2-thioxo-3(2H)-thiazolyl)- Chemical and Physical Properties

Names and Identifiers

• 105701-07-3
• N-phenyl-N-(4-phenyl-2-sulfanylidene-1,3-thiazol-3-yl)benzamide
• N-Phenyl-N-(4-phenyl-2-sulfanylidene-2,3-dihydro-1,3-thiazol-3-yl)benzamide
• Benzamide, N-phenyl-N-(4-phenyl-2-thioxo-3(2H)-thiazolyl)-

• Inchi： 1S/C22H16N2OS2/c25-21(18-12-6-2-7-13-18)23(19-14-8-3-9-15-19)24-20(16-27-22(24)26)17-10-4-1-5-11-17/h1-16H
• InChI Key： VSPQZPOHOAEXCC-UHFFFAOYSA-N
• SMILES： S1C=C(C2C=CC=CC=2)N(C1=S)N(C(C1C=CC=CC=1)=O)C1C=CC=CC=1

Computed Properties

• Exact Mass: 388.07058
• Monoisotopic Mass: 388.07040549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 573
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 80.9Ų

Experimental Properties

• PSA: 23.55

Additional information on Benzamide, N-phenyl-N-(4-phenyl-2-thioxo-3(2H)-thiazolyl)-

Professional Introduction to Benzamide, N-phenyl-N-(4-phenyl-2-thioxo-3(2H)-thiazolyl)- and CAS No. 105701-07-3

The compound Benzamide, N-phenyl-N-(4-phenyl-2-thioxo-3(2H)-thiazolyl)-, identified by the CAS number 105701-07-3, represents a significant area of interest in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic amide derivative has garnered attention due to its structural complexity and potential biological activities, making it a subject of extensive research in academic and industrial settings.

The molecular structure of this compound features a benzamide core linked to a phenyl group and a thiazole moiety. The thiazole ring, characterized by its sulfur and nitrogen atoms, is known for its versatility in medicinal chemistry. Specifically, the 2-thioxo-3(2H)-thiazolyl group introduces a unique electronic and steric environment that can modulate the reactivity and binding properties of the molecule. This structural feature has been exploited in the design of various pharmacophores targeting different biological pathways.

Recent advancements in computational chemistry have enabled more precise predictions of the biological behavior of such compounds. Molecular docking studies have been particularly useful in understanding how Benzamide, N-phenyl-N-(4-phenyl-2-thioxo-3(2H)-thiazolyl)- interacts with biological targets. For instance, simulations have suggested that this compound may exhibit inhibitory activity against certain enzymes involved in inflammatory responses. This aligns with ongoing research aimed at developing novel anti-inflammatory agents.

In vitro studies have begun to explore the potential therapeutic applications of this derivative. Initial experiments have shown promising results in modulating the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in the inflammatory cascade. The presence of the phenyl group and the thiazole ring appears to enhance binding affinity to these targets, suggesting a dual-action mechanism that could be beneficial in treating chronic inflammatory conditions.

The synthesis of Benzamide, N-phenyl-N-(4-phenyl-2-thioxo-3(2H)-thiazolyl)- involves multi-step organic transformations, including condensation reactions and cyclization processes. The use of advanced synthetic methodologies has allowed researchers to optimize yield and purity, ensuring that subsequent biological evaluations are conducted on high-quality material. Techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been crucial in characterizing the compound's structure.

One of the most intriguing aspects of this compound is its potential role as a scaffold for drug discovery. The combination of a benzamide moiety with a thiazole ring provides a rich chemical space for structural modifications. By introducing variations at different positions within the molecule, chemists can fine-tune its pharmacological properties. This approach has been successful in identifying lead compounds for various therapeutic areas, including oncology and neurology.

Current research is also focusing on understanding the metabolic fate of this compound in vivo. Studies using mass spectrometry have provided insights into how it is processed by enzymatic systems. This information is vital for predicting side effects and optimizing dosing regimens. Additionally, pharmacokinetic studies are being conducted to assess its bioavailability and distribution within biological systems.

The impact of this research extends beyond academic circles, with potential implications for drug development pipelines in pharmaceutical companies. Companies are increasingly interested in novel heterocyclic compounds due to their diverse biological activities and synthetic feasibility. The case of Benzamide, N-phenyl-N-(4-phenyl-2-thioxo-3(2H)-thiazolyl)- exemplifies how fundamental research can lead to tangible applications in medicine.

In conclusion, Benzamide, N-phenyl-N-(4-phenyl-2-thioxo-3(2H)-thiazolyl)-, CAS no. 105701-07-3, stands out as a promising candidate for further exploration in pharmaceutical chemistry. Its unique structural features, coupled with preliminary evidence of biological activity, make it an attractive molecule for both academic researchers and industry scientists. As our understanding of its properties continues to grow, so too will its potential contributions to therapeutic innovation.